4-(2,6-Dichloro-4-pyridyl)-6-(methylthio)-1,3,5-triazin-2-amine

• IUPAC Name: 4-(2,6-dichloropyridin-4-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C9H7Cl2N5S/c1-17-9-15-7(14-8(12)16-9)4-2-5(10)13-6(11)3-4/h2-3H,1H3,(H2,12,14,15,16)
• InChI Key: OMFPHHXAIVPPOD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC(=N1)N)C2=CC(=NC(=C2)Cl)Cl
• Molecular Formula: C9H7Cl2N5S
• DSSTOX Substance ID: DTXSID10381933
• Molecular Weight: 288.16 g/mol
• CAS RN: 175276-44-5

Description

4-(2,6-Dichloro-4-pyridyl)-6-(methylthio)-1,3,5-triazin-2-amine is a herbicide that is commonly known as metribuzin. It is used to control the growth of weeds in various crops such as soybeans, potatoes, and sugar beets. Metribuzin belongs to the triazine family of herbicides and is known for its selective action against broadleaf weeds.

Mechanism of Action

Metribuzin works by inhibiting photosynthesis in plants. It does this by interfering with the electron transport chain in the chloroplasts of the plant cells. This disrupts the production of energy and leads to the death of the plant.
Biochemical and physiological effects:
Metribuzin has been shown to have a number of biochemical and physiological effects on plants. It can cause chlorosis, stunting, and necrosis in plants. It can also affect the growth and development of roots and shoots.

Advantages and Limitations for Lab Experiments

Metribuzin is commonly used in laboratory experiments to study the effects of herbicides on plants. Its advantages include its selective action against broadleaf weeds and its ability to be easily synthesized. However, its limitations include its potential toxicity to non-target organisms and its environmental impact.

Future Directions

There are several areas of research that could be explored in relation to metribuzin. These include:
1. Developing new herbicides that are more effective and less harmful to the environment.
2. Studying the impact of metribuzin on non-target organisms such as insects and birds.
3. Investigating the potential for metribuzin to be used in combination with other herbicides to improve weed control.
4. Developing new methods for synthesizing metribuzin that are more efficient and environmentally friendly.
5. Studying the long-term effects of metribuzin on soil health and fertility.
In conclusion, metribuzin is a herbicide that has been extensively studied for its effectiveness in controlling the growth of weeds in various crops. While it has advantages in terms of its selectivity and ease of synthesis, it also has limitations in terms of its potential toxicity and environmental impact. There are several areas of future research that could be explored in relation to metribuzin, including the development of new herbicides and the study of its impact on non-target organisms.

Synthesis Methods

Metribuzin can be synthesized from the reaction of 2,6-dichloropyridine-4-amine with methylthiourea and cyanogen chloride. The reaction yields 4-(2,6-Dichloro-4-pyridyl)-6-(methylthio)-1,3,5-triazin-2-amine as the final product.

Scientific Research Applications

Metribuzin has been extensively studied for its herbicidal properties and its impact on the environment. It has been found to be effective in controlling the growth of weeds in various crops. However, its use has also been linked to environmental contamination and toxicity to non-target organisms.